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Compound of Interest

Compound Name: Disodium citrate

Cat. No.: B093818

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the buffering capacity of disodium
citrate, a widely used excipient in pharmaceutical formulations and a key component in various
biochemical assays. This document details the underlying chemical principles, experimental
determination of buffering capacity, and the emerging role of citrate as a signaling molecule.

Core Concepts: Understanding the Chemistry of
Citrate Buffering

Disodium citrate, the disodium salt of citric acid, functions as a buffering agent due to the
behavior of the citrate anion in solution. Citric acid is a weak triprotic acid, meaning it can
donate three protons (H*) in a stepwise manner. Each dissociation step is characterized by a
specific acid dissociation constant (pKa).

The buffering capacity of a solution is its ability to resist changes in pH upon the addition of an
acid or a base. For a citrate buffer, this capacity is maximal around its pKa values. The three
pKa values for citric acid at 25°C are approximately:

e pKai=3.13
e pKaz=4.76
e pKasz =6.40
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A solution of disodium citrate primarily involves the second and third dissociation equilibria of
citric acid, making it an effective buffer in the pH range of approximately 3.0 to 6.2.[1][2] The
buffering mechanism involves the interconversion of the different citrate species (dihydrogen
citrate, monohydrogen citrate, and citrate) to neutralize added acid or base.

The Buffering Mechanism of Disodium Citrate

The primary equilibrium at play in a disodium citrate buffer involves the monohydrogen citrate
ion (HCeHs0O727) and the dihydrogen citrate ion (H2CeHsO7~), corresponding to the second
pKa, and the citrate ion (CeHs073~) corresponding to the third pKa.

» Upon addition of an acid (H*): The monohydrogen citrate and citrate ions act as proton
acceptors.

o CeHs073~ + H* & HCsHs5072~
o HCsHs5072~ + H* & H2CeHs07~

» Upon addition of a base (OH™): The dihydrogen citrate and monohydrogen citrate ions act as
proton donors.

o H2C6H5077 + OH™ & HCsHs5072~ + H20
o HCsHs072= + OH~ & CeHs5073~ + H20

This equilibrium shift effectively neutralizes the added acid or base, thus stabilizing the pH of
the solution.

Quantitative Analysis of Buffering Capacity

The buffer capacity (B) is defined as the amount of strong acid or base (in moles) required to
change the pH of one liter of the buffer solution by one unit. It can be calculated from the
titration curve of the buffer solution.

Table 1: Physicochemical Properties of Citric Acid
Relevant to Buffering
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Property Value
Molecular Formula CeHsO7
Molecular Weight 192.12 g/mol
pKax 3.13

pKaz 4.76

pKas 6.40

Table 2: Representative Buffer Capacity of a 0.1 M
Citrate Buffer

The following table provides calculated buffer capacity (B) values for a 0.1 M total citrate buffer
at various pH points. The buffer capacity is highest near the pKa values.

pH Buffer Capacity (B) (mM/pH unit)
2.5 35.8
3.13 (pKa) 57.6
4.0 40.2
4.76 (pKaz) 57.6
55 38,5
6.40 (pKas) 57.6
7.0 25.1

Note: These are theoretical values. Experimental values may vary based on ionic strength and
temperature.

Experimental Determination of Buffering Capacity

The buffering capacity of a disodium citrate solution can be determined experimentally
through titration with a strong acid or a strong base.
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Experimental Protocol: Titration of a Disodium Citrate
Buffer

Objective: To determine the buffering capacity of a prepared disodium citrate buffer solution.
Materials:
» Disodium citrate
« Citric acid
» Deionized water
o Standardized 0.1 M Hydrochloric Acid (HCI) solution
o Standardized 0.1 M Sodium Hydroxide (NaOH) solution
e pH meter, calibrated
e Magnetic stirrer and stir bar
o Burette (50 mL)
o Beakers (250 mL)
» Volumetric flasks
Procedure:
e Preparation of a 0.1 M Disodium Citrate Buffer (pH ~5.0):
o Dissolve a calculated amount of disodium citrate in deionized water in a volumetric flask.

o Alternatively, prepare solutions of 0.1 M citric acid and 0.1 M sodium citrate. For a pH 5.0
buffer, you would mix approximately 41.00 mL of the 0.1 M citric acid solution with 59.00
mL of the 0.1 M sodium citrate solution and dilute to the final desired volume.[3]
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o Adjust the pH to the target value using small additions of 0.1 M HCI or 0.1 M NaOH while
monitoring with a calibrated pH meter.

e Titration with Strong Acid:

[¢]

Pipette a known volume (e.g., 50 mL) of the prepared buffer into a beaker.
o Place the beaker on a magnetic stirrer and add a stir bar.

o Immerse the pH electrode in the solution, ensuring it does not come into contact with the
stir bar.

o Record the initial pH of the buffer.
o Fill a burette with the standardized 0.1 M HCI solution.
o Add the HCI in small increments (e.g., 0.5 mL or 1.0 mL).

o After each addition, allow the pH to stabilize and record the pH and the total volume of HCI
added.

o Continue the titration until the pH has dropped significantly (e.g., by 2-3 pH units).
« Titration with Strong Base:

o Repeat the titration process with a fresh 50 mL aliquot of the buffer, this time using 0.1 M
NaOH in the burette.

o Continue the titration until the pH has risen significantly.
o Data Analysis:

o Plot the pH of the solution (y-axis) against the volume of titrant (HCI or NaOH) added (x-
axis) to generate a titration curve.

o The buffer capacity () at a specific pH can be calculated from the slope of this curve
using the formula: 3 = |AB / ApH| Where:

= AB is the moles of strong acid or base added per liter of buffer.
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= ApH is the change in pH.

Visualizing Key Processes with Graphviz
Buffering Mechanism of Citrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Buffering Capacity of Disodium Citrate: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093818#understanding-the-buffering-capacity-of-
disodium-citrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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